Cas no 2229373-14-0 (tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate)

• Product Name: tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate
• CAS No: 2229373-14-0
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• CID: 6410577
• PubChem ID: 165784031
• Update Time: 2025-10-28

tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate
• EN300-1888024
• tert-butyl N-[2-(4-aminobut-1-en-2-yl)-5-bromophenyl]carbamate
• 2229373-14-0

• Inchi： 1S/C15H21BrN2O2/c1-10(7-8-17)12-6-5-11(16)9-13(12)18-14(19)20-15(2,3)4/h5-6,9H,1,7-8,17H2,2-4H3,(H,18,19)
• InChI Key： QVRJZHYGISJCLU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=C)CCN)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.07864g/mol
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate (CAS No. 2229373-14-0)

The compound tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate (CAS No. 2229373-14-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a bromophenyl moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for various diseases.

One of the key features of this compound is its aminobut-1-en-2-yl side chain, which provides a reactive site for further functionalization. This characteristic is crucial for chemists working on structure-activity relationship (SAR) studies, as it allows for the introduction of diverse substituents to optimize biological activity. The presence of the bromine atom also offers opportunities for cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in modern organic synthesis.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate has surged, driven by advancements in precision medicine and personalized therapeutics. This compound aligns well with the growing trend of small-molecule drug development, where researchers seek to create highly specific inhibitors or modulators for disease-related targets. Its structural versatility makes it a promising candidate for exploring new pharmacophores in medicinal chemistry.

From a synthetic perspective, the compound's stability under various conditions is a notable advantage. The tert-butyl group provides steric protection to the carbamate functionality, enhancing its robustness during multi-step reactions. This property is particularly valuable in combinatorial chemistry and high-throughput screening workflows, where consistent performance across diverse reaction conditions is essential.

Environmental considerations are also shaping the discourse around compounds like tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate. The pharmaceutical industry is increasingly focused on green chemistry principles, and researchers are exploring more sustainable methods for synthesizing such intermediates. Recent studies have investigated catalytic approaches and atom-economical reactions that could reduce waste and improve the overall efficiency of production processes involving this compound.

Quality control is another critical aspect when working with CAS No. 2229373-14-0. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of this material. These quality assurance measures are particularly important given the compound's potential use in GMP-compliant pharmaceutical manufacturing.

The scientific literature reveals growing interest in the potential biological activities of derivatives based on the tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate scaffold. Preliminary studies suggest that appropriately modified versions of this core structure might exhibit interesting kinase inhibitory properties or other target-specific effects. However, comprehensive pharmacological evaluations are still ongoing in various research institutions.

From a commercial perspective, the availability of tert-butyl N-2-(4-aminobut-1-en-2-yl)-5-bromophenylcarbamate has improved significantly in recent years, with several specialty chemical suppliers now offering this material in research quantities. This increased accessibility is facilitating more widespread investigation of its potential applications across different areas of chemical and pharmaceutical research.

Looking ahead, the compound's unique combination of structural features positions it as a potentially valuable tool in addressing current challenges in drug discovery and chemical biology. Its modular design allows for systematic exploration of structure-activity relationships, while its synthetic versatility enables efficient preparation of diverse analogs. As research continues, we can expect to see more publications elucidating the full potential of this interesting chemical entity.